Cas no 82290-07-1 (3-Methoxypropenoic acid ethyl ester)

3-Methoxypropenoic acid ethyl ester structure

82290-07-1 structure

Product Name:3-Methoxypropenoic acid ethyl ester

CAS No:82290-07-1

MF:C₆H₁₀O₃

MW:130.141802310944

CID:2949488

Update Time:2024-01-22

3-Methoxypropenoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- ethyl ester of 3-methoxy-2-propen-1-oic acid
- 3-Methoxypropenoic acid ethyl ester
- 2-Propenoic acid, 3-methoxy-, ethyl ester, (E)- (ZCI)
- Ethyl (2E)-3-methoxy-2-propenoate (ACI)
- Ethyl (E)-3-methoxypropenoate
- Inchi： 1S/C6H10O3/c1-3-9-6(7)4-5-8-2/h4-5H,3H2,1-2H3/b5-4+
- InChI Key： UNONUCVWBGLFIO-SNAWJCMRSA-N
- SMILES： C(=O)(OCC)/C=C/OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 107
XLogP3: 0.7
Topological Polar Surface Area: 35.5

3-Methoxypropenoic acid ethyl ester Production Method

Production Method 1

623-47-2

82290-07-1

Reaction Conditions

1.1 Catalysts: Platinum dichloride ; 12 h, rt
2.1 Catalysts: Platinum dichloride Solvents: Toluene ; 3 h, 60 °C

Reference

Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters

Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

Production Method 2

623-47-2

82290-07-1

155934-40-0

Reaction Conditions

1.1 Catalysts: Platinum dichloride ; 48 h, rt

Reference

Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters

Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

Production Method 3

623-47-2

82290-07-1

155934-40-0

36997-05-4

262293-82-3

Reaction Conditions

1.1 Catalysts: Silver triflate , 2249872-40-8 Solvents: Methanol ; 1 h, 40 °C

Reference

Hydroalkoxylation of terminal and internal alkynes catalyzed by dinuclear gold(I) complexes with bridging Di(N-heterocyclic carbene) ligands

Marcheggiani, Elena; et al, Catalysts, 2020, 10(1),

Production Method 4

155934-40-0

82290-07-1

Reaction Conditions

1.1 Catalysts: Platinum dichloride Solvents: Toluene ; 3 h, 60 °C

Reference

Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters

Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

Production Method 5

623-47-2

82290-07-1

262293-82-3

Reaction Conditions

1.1 Catalysts: Platinum dichloride ; 12 h, 60 °C

Reference

Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters

Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

Production Method 6

623-47-2

82290-07-1

617-35-6

262293-82-3

Reaction Conditions

1.1 Catalysts: Silver triflate , 2249872-40-8 Solvents: Methanol ; 18.5 h, 40 °C

Reference

Hydroalkoxylation of terminal and internal alkynes catalyzed by dinuclear gold(I) complexes with bridging Di(N-heterocyclic carbene) ligands

Marcheggiani, Elena; et al, Catalysts, 2020, 10(1),

Production Method 7

623-47-2

82290-07-1

155934-40-0

262293-82-3

Reaction Conditions

1.1 Catalysts: Platinum dichloride ; 12 h, rt

Reference

Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters

Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

3-Methoxypropenoic acid ethyl ester Raw materials

3-Methoxypropenoic acid ethyl ester Preparation Products

3-Methoxypropenoic acid ethyl ester Related Literature

1. Aluminium electrodeposition under ambient conditions

Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An automated computational approach to kinetic model discrimination and parameter estimation†

Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

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